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monohydrate)

cat. No.: B10799973

Introduction

Sulfacetamide sodium is a sulfonamide antibiotic used in ophthalmic and topical preparations
to treat bacterial infections. Accurate and reliable quantification of Sulfacetamide sodium in
pharmaceutical formulations is crucial for ensuring product quality and therapeutic efficacy. This
application note describes a robust High-Performance Liquid Chromatography (HPLC) method
with UV detection for the determination of Sulfacetamide sodium monohydrate. The presented
method is based on established protocols, including those outlined in the United States
Pharmacopeia (USP), and is suitable for quality control and research laboratories.[1][2]

Principle

This method utilizes reverse-phase HPLC to separate Sulfacetamide sodium from potential
impurities and degradation products. The separation is achieved on a C18 stationary phase
with an isocratic mobile phase consisting of a buffered organic-aqueous mixture.[3][4][5]
Quantification is performed by UV detection at a wavelength where Sulfacetamide sodium
exhibits maximum absorbance.[3][6]

Experimental Protocols

1. Instrumentation and Chromatographic Conditions

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b10799973?utm_src=pdf-interest
https://appslab.thermofisher.com/App/3864/assay-analysis-sulfacetamide-as-per-usp-39
http://ftp.uspbpep.com/v29240/usp29nf24s0_m78757.html
https://www.researchgate.net/publication/331410251_Development_and_validation_of_RP-HPLC_method_for_simultaneous_quantification_of_sulfacetamide_sodium_and_prednisolone_sodium_phosphate
https://akjournals.com/view/journals/1326/34/4/article-p377.pdf
http://psjd.icm.edu.pl/psjd/element/bwmeta1.element.doi-10_32383_appdr_93843/c/download-_file_File_2FActa_Poloniae_2F2019_2F1_2F037.pdf.pdf
https://www.researchgate.net/publication/331410251_Development_and_validation_of_RP-HPLC_method_for_simultaneous_quantification_of_sulfacetamide_sodium_and_prednisolone_sodium_phosphate
https://akjournals.com/view/journals/1326/34/4/article-p377.xml
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10799973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

A standard HPLC system equipped with a UV detector is required. The following table

summarizes the recommended chromatographic conditions.

Parameter

Recommended Conditions

HPLC System

Agilent 1100/1200 series, Waters Alliance, or

equivalent
Detector UV-Vis or Diode Array Detector (DAD)
C18,5 um, 4.6 x 150 mm (e.g., Promosil C18,
Column )
Syncronis aQ)[1][3][5]
Methanol:Water (60:40, v/v) or Acetate Buffer
Mobile Phase (0.01 M, pH 7):Acetonitrile:Methanol (75:20:5,
vIVIV)[3][4][5]
Flow Rate 0.8 - 1.0 mL/min[3][4][5]
Injection Volume 20 pL
Column Temperature 30°CJ3][5]

Detection Wavelength

254 nm or 273 nm[3][4][5][6]

Run Time

Approximately 15 minutes|[3]

2. Reagents and Materials

o Sulfacetamide sodium monohydrate reference standard (USP grade)

e Methanol (HPLC grade)
o Acetonitrile (HPLC grade)

o Water (HPLC grade or purified water)

o Ammonium acetate or Sodium acetate (analytical grade)

e Glacial acetic acid or Orthophosphoric acid (analytical grade)
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e Syringe filters (0.45 pm)
3. Standard Solution Preparation

e Stock Standard Solution (e.g., 1000 pg/mL): Accurately weigh about 100 mg of
Sulfacetamide sodium monohydrate reference standard and transfer it to a 100 mL
volumetric flask. Dissolve and dilute to volume with the mobile phase.

e Working Standard Solutions: Prepare a series of working standard solutions by diluting the
stock standard solution with the mobile phase to obtain concentrations in the range of 10 -
150 pg/mL.[5]

4. Sample Preparation (for Ophthalmic Solution)

e Accurately transfer a volume of the ophthalmic solution equivalent to 100 mg of
Sulfacetamide sodium into a 100 mL volumetric flask.[6]

e Dilute to volume with the mobile phase and mix well.

o Further dilute an aliquot of this solution with the mobile phase to obtain a final concentration
within the calibration range (e.g., 10 pg/mL).[6]

o Filter the final solution through a 0.45 um syringe filter before injection.
5. System Suitability

Before sample analysis, perform system suitability tests to ensure the chromatographic system
is performing adequately. The acceptance criteria are listed in the table below.

Parameter Acceptance Criteria

Tailing Factor 0.9-1.9[1]

Relative Standard Deviation (RSD) for replicate
S NMT 2.0%
Injections

Data Presentation
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Table 1: Linearity and Range

Analyte Linear Range (pg/mL) Correlation Coefficient (r?)

Sulfacetamide Sodium 10 - 150 >0.999

Table 2: Precision

Precision Level Sulfacetamide Sodium (%RSD)
Repeatability (Intra-day) <2.0%
Intermediate Precision (Inter-day) <2.0%

Table 3: Accuracy (Recovery)

Spiked Concentration (pg/mL) Mean Recovery (%)
Low 98.0 - 102.0
Medium 98.0-102.0
High 98.0 - 102.0

Table 4: Limit of Detection (LOD) and Limit of Quantification (LOQ)

Parameter Sulfacetamide Sodium (pg/mL)
LOD 1.15[3][5]
LOQ 3.83[3][5]

Mandatory Visualization
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Caption: Experimental workflow for HPLC quantification of Sulfacetamide sodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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